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Compound of Interest

Compound Name: Spirilloxanthin

Cat. No.: B1238478

Disclaimer: No specific Safety Data Sheet (SDS) for Spirilloxanthin is readily available. The
following guidance is based on the known chemical properties of Spirilloxanthin and general
safety protocols for handling carotenoid compounds and powdered chemicals in a laboratory
setting. Researchers should always perform a risk assessment before handling any chemical
and consult with their institution's Environmental Health and Safety (EHS) department.

Spirilloxanthin is a carotenoid pigment found in various bacteria.[1] While specific toxicity data
is not available, it is prudent to handle it with care to minimize exposure. This guide provides
essential information for the safe handling, use, and disposal of Spirilloxanthin in a research

environment.

Chemical and Physical Properties

A summary of the known quantitative data for Spirilloxanthin is presented below.[1][2]

Property Value Source
Molecular Formula C42H6002 PubChem[1]
Molecular Weight 596.9 g/mol PubChem[1]
CAS Number 34255-08-8 ChemicalBook][3]
Appearance Deep red crystals ChemicalBook][3]
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Personal Protective Equipment (PPE)

When handling Spirilloxanthin, especially in its solid, powdered form, appropriate personal
protective equipment should be worn to prevent skin and eye contact, and inhalation.[4][5][6]

Specifications and
PPE Category Item .
Recommendations

Nitrile or latex gloves are

recommended to prevent skin
Hand Protection Chemical-resistant gloves contact. Always inspect gloves

for tears or holes before use.

[5]

Wear safety glasses with side

shields or chemical splash
Eye Protection Safety glasses or goggles goggles to protect against

airborne powder and

accidental splashes.[4][5]

A long-sleeved lab coat should
Body Protection Lab coat be worn to protect skin and

clothing from contamination.

When handling the powdered
form, a NIOSH-approved dust
mask or respirator is

) ) ) recommended to prevent

Respiratory Protection Dust mask or respirator _ . _ _

inhalation of fine particles.
Work in a well-ventilated area
or under a chemical fume

hood.[5]

Operational and Disposal Plans

Handling Procedures:

e Preparation: Before handling Spirilloxanthin, ensure the workspace is clean and
uncluttered. Have all necessary PPE readily available and properly fitted.
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» Weighing and Aliquoting: Whenever possible, handle powdered Spirilloxanthin in a
chemical fume hood or a designated area with local exhaust ventilation to minimize
inhalation exposure. Use a spatula or other appropriate tools to transfer the powder. Avoid
creating dust clouds.

e Solution Preparation: When dissolving Spirilloxanthin, add the solvent to the powder slowly
to avoid splashing. Spirilloxanthin is soluble in solvents such as chloroform, petroleum
ether, and acetone.[3]

e Spill Cleanup: In the event of a spill, carefully sweep up the powdered material, avoiding dust
generation. Place the spilled material and any contaminated cleaning materials into a sealed
container for disposal. Clean the spill area with an appropriate solvent and decontaminate
surfaces.

Disposal Plan:

» Waste Collection: All disposable materials contaminated with Spirilloxanthin, including
gloves, wipes, and containers, should be collected in a designated and clearly labeled
hazardous waste container.

o Waste Disposal: Dispose of Spirilloxanthin waste in accordance with local, state, and
federal regulations. Consult your institution's EHS department for specific guidance on
chemical waste disposal.

Experimental Protocols

While no specific experimental protocols for handling Spirilloxanthin were found, general
procedures for working with carotenoids can be applied. Carotenoids are sensitive to light,
oxygen, and heat. Therefore, it is recommended to store Spirilloxanthin in a cool, dark place,
preferably under an inert atmosphere.[3] When preparing solutions, use freshly distilled
solvents and protect the solution from light by using amber vials or by wrapping the container in
aluminum foil.

For the purification of Spirilloxanthin, chromatographic methods using a column of calcium
carbonate and calcium hydroxide mixture or deactivated alumina have been described.[3]
Elution is typically performed with a mixture of benzene and methanol.[3]
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Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of
Spirilloxanthin.

Safe Handling and Disposal of Spirilloxanthin
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Caption: Workflow for the safe handling and disposal of Spirilloxanthin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Spirilloxanthin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238478#personal-protective-equipment-for-
handling-spirilloxanthin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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